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Compound of Interest

Compound Name: Tribuzone

Cat. No.: B079047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tribuzone, also known as Trimethazone, is a non-steroidal anti-inflammatory drug (NSAID)

with analgesic and antipyretic properties. Its chemical name is 4-(4,4-dimethyl-3-

oxopentyl)-1,2-diphenyl-3,5-pyrazolidinedione. These application notes provide a

comprehensive overview of a proposed synthesis route and purification methods for

Tribuzone, based on established chemical principles for related pyrazolidinedione derivatives.

The protocols are intended for use by qualified researchers and scientists in a laboratory

setting.
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Property Value

IUPAC Name
4-(4,4-dimethyl-3-oxopentyl)-1,2-

diphenylpyrazolidine-3,5-dione

Molecular Formula C₂₂H₂₄N₂O₃

Molecular Weight 364.44 g/mol

CAS Number 13221-27-7

Appearance White to off-white crystalline solid

Melting Point Approximately 154-156 °C

Solubility

Soluble in organic solvents such as ethanol,

acetone, and dichloromethane; sparingly soluble

in water.

Synthesis of Tribuzone: A Proposed Reaction
Pathway
The synthesis of Tribuzone can be envisioned as a two-part process: first, the synthesis of the

1,2-diphenyl-3,5-pyrazolidinedione core, and second, the alkylation of this core with a suitable

side-chain precursor.

Logical Workflow for Tribuzone Synthesis
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Step 1: Synthesis of 1,2-Diphenyl-3,5-pyrazolidinedione

Step 2: Synthesis of the Side-Chain Precursor

Step 3: Alkylation and Final Product Formation

Step 4: Purification

Diethyl Malonate

Reaction & Cyclization

1,2-Diphenylhydrazine

Base (e.g., Sodium Ethoxide)

1,2-Diphenyl-3,5-pyrazolidinedione (Core)

1,2-Diphenyl-3,5-pyrazolidinedione (Core)

Pinacolone

ReactionBrominating Agent (e.g., NBS) 1-Bromo-4,4-dimethyl-3-pentanone 1-Bromo-4,4-dimethyl-3-pentanone

Alkylation Reaction

Base (e.g., Sodium Hydride)
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Column Chromatography Pure Tribuzone
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Crude Tribuzone

Recrystallization Column Chromatography

Solvent Selection
(e.g., Ethanol, Isopropanol)

Stationary Phase
(e.g., Silica Gel)

Dissolution in
Minimum Hot Solvent

Slow Cooling to
Induce Crystallization

Filtration and Washing

Drying of Crystals

Pure Tribuzone

Mobile Phase
(e.g., Hexane:Ethyl Acetate)

Loading of Crude Product

Elution and
Fraction Collection

Solvent Removal
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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